Cas no 2680697-58-7 (benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate)

• Product Name: benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate
• CAS No: 2680697-58-7
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5626867
• PubChem ID: 165942287
• Update Time: 2025-09-25

benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301302
• benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-[(oxolan-2-yl)methyl]carbamate
• 2680697-58-7
• benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate

• Inchi： 1S/C19H22N2O4S/c1-13-17(14(2)22)26-18(20-13)21(11-16-9-6-10-24-16)19(23)25-12-15-7-4-3-5-8-15/h3-5,7-8,16H,6,9-12H2,1-2H3
• InChI Key： DGWHTBYETJCXPM-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1N(C(=O)OCC1C=CC=CC=1)CC1CCCO1

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97Ų

Additional information on benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate

Introduction to Benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate (CAS No. 2680697-58-7)

Benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate, with the CAS number 2680697-58-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of both 5-acetyl-4-methyl-1,3-thiazole and oxolan moieties in its structure suggests a rich chemical diversity that could be exploited for developing novel therapeutic agents.

The structural framework of Benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate incorporates several key pharmacophoric elements that are known to interact with biological targets. The thiazole ring is a prominent scaffold in many bioactive molecules, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The acetyl group attached to the thiazole ring further enhances its reactivity and potential for further functionalization.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their ability to modulate enzyme activity and receptor binding. The carbamate functional group is particularly valuable in medicinal chemistry because it can serve as a hinge binder, allowing for precise interactions with target proteins. This makes Benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate a promising candidate for further investigation in drug discovery.

The oxolan moiety in the compound's structure adds another layer of complexity and potential functionality. Oxolanes are five-membered heterocyclic ethers that have been explored in various pharmaceutical applications. Their ability to form stable complexes with biological molecules makes them attractive for designing drugs with enhanced binding affinity and selectivity. The combination of these two heterocyclic systems in Benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-yl)methylcarbamate suggests that it may exhibit multiple modes of action, making it a versatile tool for pharmacological research.

Recent studies have highlighted the importance of structural diversity in the development of novel therapeutic agents. Compounds that incorporate multiple pharmacophoric elements are often more potent and selective compared to those with single-target interactions. Benzyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(oxolan-2-ylmethylcarbamate) fits well within this paradigm, as its dual functionality could provide a synergistic effect when interacting with biological targets.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can enhance the efficiency of the synthesis and improve the overall quality of the final product. These methods are essential for producing complex molecules like Benzyl N-(5-acetyl-4-methyl-l,3-thiazol-l -2 -yI)-N(oxo Ian -z -yI)methylcarbamate with the required precision and reliability.

In conclusion, Benzyl N-(5-acetyl-l ,3-thiazol -z -yI)-N(oxo Ian -z -yI)methylcarbamate (CAS No. 2680697 58 7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of pharmacophoric elements such as thiazole and oxolan makes it an attractive candidate for further exploration in drug discovery. The compound's dual functionality suggests that it may exhibit multiple modes of action, providing a versatile tool for developing novel therapeutic agents.